Cas no 1805519-96-3 (Methyl 3-bromo-4-cyano-2-methylbenzoate)

• Product Name: Methyl 3-bromo-4-cyano-2-methylbenzoate
• CAS No: 1805519-96-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4954556
• Update Time: 2025-10-23

Methyl 3-bromo-4-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-2-methylbenzoate

• Inchi： 1S/C10H8BrNO2/c1-6-8(10(13)14-2)4-3-7(5-12)9(6)11/h3-4H,1-2H3
• InChI Key： NDXQHRXZJDPYHZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-cyano-2-methylbenzoate

Comprehensive Overview of Methyl 3-bromo-4-cyano-2-methylbenzoate (CAS No. 1805519-96-3)

Methyl 3-bromo-4-cyano-2-methylbenzoate (CAS No. 1805519-96-3) is a specialized organic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent, a cyano group, and a methyl ester functionality, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS number 1805519-96-3 ensures precise identification in global chemical databases, which is critical for regulatory compliance and patent filings. With the growing demand for high-purity chemical intermediates, Methyl 3-bromo-4-cyano-2-methylbenzoate has gained attention for its role in developing novel heterocyclic compounds and bioactive molecules. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a hot topic in modern organic chemistry.

In recent years, the rise of AI-driven drug discovery and green chemistry has spurred interest in compounds like Methyl 3-bromo-4-cyano-2-methylbenzoate. Researchers are exploring its utility in fragment-based drug design and catalysis optimization, aligning with the industry’s shift toward sustainable practices. Questions such as "How to synthesize Methyl 3-bromo-4-cyano-2-methylbenzoate efficiently?" or "What are its applications in medicinal chemistry?" are frequently searched, reflecting its relevance in cutting-edge science.

The compound’s cyano group enhances its reactivity, enabling diverse transformations, while the bromo substituent offers a handle for further functionalization. These features make it a versatile building block for small-molecule libraries, a key focus in high-throughput screening programs. Additionally, its stability under various conditions makes it suitable for scale-up production, addressing the need for reliable intermediates in industrial applications.

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In conclusion, Methyl 3-bromo-4-cyano-2-methylbenzoate (CAS No. 1805519-96-3) represents a critical tool in modern synthetic chemistry. Its multifaceted applications, combined with the industry’s push for innovation, ensure its continued relevance. By addressing common search queries and highlighting its scientific significance, this overview aims to bridge the gap between technical expertise and practical demand.